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Compound of Interest

Compound Name: 5-Methoxy-2-methylaniline

Cat. No.: B181077

For Immediate Release

This technical guide provides a comprehensive overview of the solubility characteristics of 5-
Methoxy-2-methylaniline, a key intermediate in pharmaceutical synthesis. This document is
intended for researchers, scientists, and professionals in drug development, offering a
consolidated resource on its solubility in various organic solvents, alongside detailed
experimental protocols for solubility determination.

Introduction

5-Methoxy-2-methylaniline, an aromatic amine, is a crucial building block in the synthesis of a
range of pharmaceutically active compounds. A thorough understanding of its solubility in
different organic solvents is paramount for optimizing reaction conditions, developing
purification strategies, and formulating final drug products. While extensive quantitative
solubility data for this specific compound is not widely published, this guide synthesizes
available information and provides a robust framework for its experimental determination.

Physicochemical Properties of 5-Methoxy-2-
methylaniline
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Property Value Reference
Molecular Formula CsH11NO

Molecular Weight 137.18 g/mol

Melting Point 43-46 °C

Boiling Point 253 °C

White to gray to tan crystalline
Appearance
powder

Solubility of 5-Methoxy-2-methylaniline

The solubility of 5-Methoxy-2-methylaniline is influenced by its molecular structure, which
includes a polar amine group and a methoxy group, as well as a nonpolar methyl-substituted
benzene ring. This amphiphilic nature results in varied solubility across different solvent
classes.

Quantitative Solubility Data

Comprehensive quantitative solubility data for 5-Methoxy-2-methylaniline in a wide array of
organic solvents is not readily available in published literature. However, the following data
point for its solubility in water has been reported:

Solvent Temperature (°C) Solubility (g/L)

Water 25 10

Qualitative Solubility Information

Qualitative assessments of the solubility of 5-Methoxy-2-methylaniline have been noted in
several chemical catalogs and databases. This information provides a general guideline for
solvent selection.
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Solvent Solubility Description
Water Slightly Soluble
Methanol Slightly Soluble
Chloroform Sparingly Soluble

Experimental Protocol for Solubility Determination

To address the gap in quantitative data, a detailed experimental protocol for determining the
solubility of 5-Methoxy-2-methylaniline in various organic solvents is provided below. This
method is based on the principle of creating a saturated solution and then quantifying the
dissolved solute.

Materials and Equipment
» 5-Methoxy-2-methylaniline (high purity)

o Selected organic solvents (analytical grade)

e Analytical balance

 Vials with screw caps

o Constant temperature shaker bath or incubator
o Syringe filters (0.45 um)

e Volumetric flasks

e High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis
spectrophotometer

Experimental Workflow
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Experimental Workflow for Solubility Determination

4 Preparation of Saturated Solution h

Add excess 5-Methoxy-2-methylaniline to a known volume of solvent in a vial

Equilibrate at a constant temperature with agitation for 24-48 hours

Allow the solution to settle

é Sampling dnd Dilution )

Withdraw an aliquot of the supernatant

Filter the aliquot using a syringe filter

Dilute the filtered aliquot with a known volume of solvent

4 Quanthation N

@he diluted sample by HPLC or UV-Vis spec@

@he concentration from a calib@

Calculate the solubility
N J
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Caption: Workflow for the experimental determination of solubility.
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Detailed Procedure

e Preparation of Saturated Solutions:

o Add an excess amount of 5-Methoxy-2-methylaniline to a series of vials, each containing
a known volume of a different organic solvent. The presence of undissolved solid is
essential to ensure saturation.

o Seal the vials and place them in a constant temperature shaker.

o Allow the mixtures to equilibrate for 24 to 48 hours to ensure that the solvent is fully
saturated with the solute.

e Sample Collection and Preparation:

o

After equilibration, allow the vials to stand undisturbed for a sufficient time to let the
undissolved solid settle.

o

Carefully withdraw a known volume of the clear supernatant using a pipette.

[¢]

Immediately filter the aliquot through a syringe filter to remove any suspended solid
particles.

[¢]

Accurately dilute the filtered sample with a known volume of the same solvent to bring the
concentration within the linear range of the analytical method.

e Quantification:

o Prepare a series of standard solutions of 5-Methoxy-2-methylaniline of known
concentrations in the solvent of interest.

o Analyze the standard solutions using either HPLC with a UV detector or a UV-Vis
spectrophotometer to generate a calibration curve.

o Analyze the diluted sample under the same conditions.

o Determine the concentration of 5-Methoxy-2-methylaniline in the diluted sample by
interpolating from the calibration curve.
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» Calculation of Solubility:

o Calculate the concentration of the original saturated solution by accounting for the dilution

factor.
o Express the solubility in appropriate units, such as g/L or mg/mL.

Logical Relationship for Solvent Selection

The choice of solvent for a particular application involving 5-Methoxy-2-methylaniline will
depend on the desired solubility. The following diagram illustrates the general relationship

between solvent properties and expected solubility.

Solvent Selection Logic for 5-Methoxy-2-methylaniline

5-Methoxy-2-methylaniline
(Amphiphilic Nature)

Moderate to Good Solubility

Moderate Solubility Likely Good Solubility Likely Good Solubility

4 Polar N Nonpolar Sotvents h
Protic Solvents Aprotic Polar Solvents Aromatic Hydrocarbons Halogenated Solvents
(e.g., Methanol, Ethanol) (e.g., Acetone, Acetonitrile) (e.g., Toluene) (e.g., Chloroform)
Hydrogen bonding with -NH2 and -OCH3 groupsj Dipole-dipole interactionsj TI-Tt stacking interactions with the benzene ringj Van der Waals forcesj
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Caption: Factors influencing the solubility of 5-Methoxy-2-methylaniline in different solvent

classes.

Conclusion

This technical guide provides a foundational understanding of the solubility of 5-Methoxy-2-
methylaniline. While quantitative data remains limited, the provided experimental protocol
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offers a reliable method for its determination. A systematic study of its solubility in a broader
range of organic solvents would be a valuable contribution to the field, aiding in the process
development and formulation of pharmaceuticals derived from this important intermediate.

« To cite this document: BenchChem. [Solubility Profile of 5-Methoxy-2-methylaniline: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181077#solubility-of-5-methoxy-2-methylaniline-in-
different-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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